3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide
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Description
3-methyl-N-(8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)-4H-chromen-2-yl)butanamide is a useful research compound. Its molecular formula is C24H27NO6 and its molecular weight is 425.481. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Activity
Compounds structurally related to the one have been synthesized using microwave-assisted techniques, demonstrating significant antibacterial and antifungal activities. For instance, a study highlighted the creation of 2-substituted phenyl-2,3-dihydrobenzo[b][1,4]thiazepine-3-carboxamide derivatives, which exhibited notable antimicrobial efficacy against a variety of bacterial strains (Raval, Naik, & Desai, 2012).
Crystal Structure Analysis
Research on compounds with similar chromene structures often focuses on their crystallographic analysis to understand their molecular conformations and potential interactions. For example, studies on 4-hydroxy-3-[(2-oxo-2H-chromen-3-yl)-(3,4,5-trimethoxyphenyl)methyl]chromen-2-one have provided detailed insights into their crystalline forms, helping to elucidate the structural basis for their biological activities or chemical properties (Manolov, Ströbele, & Meyer, 2008).
Synthesis and Biological Evaluation
The synthesis and evaluation of novel compounds derived from chromene structures for biological applications are a key area of research. Notably, novel coumarin derivatives with the 3,4,5-trimethoxyphenyl moiety have been synthesized and assessed for their anticancer activity against various human cancer cell lines, revealing some compounds with significant inhibitory activity (Shi et al., 2020).
Material Science Applications
Furthermore, derivatives related to the queried compound have been explored for applications beyond the biological sphere, such as in material science. For instance, mesoporous nitrogen-doped carbon derived from related ionic liquids has shown potential as a metal-free catalyst for the electrochemical synthesis of hydrogen peroxide, suggesting applications in sustainable and cheap production methods (Fellinger, Hasché, Strasser, & Antonietti, 2012).
Properties
IUPAC Name |
3-methyl-N-[8-methyl-4-oxo-3-(3,4,5-trimethoxyphenyl)chromen-2-yl]butanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27NO6/c1-13(2)10-19(26)25-24-20(21(27)16-9-7-8-14(3)22(16)31-24)15-11-17(28-4)23(30-6)18(12-15)29-5/h7-9,11-13H,10H2,1-6H3,(H,25,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBOFPPXSAJWKPN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C2C(=CC=C1)C(=O)C(=C(O2)NC(=O)CC(C)C)C3=CC(=C(C(=C3)OC)OC)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27NO6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
425.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.